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Compound of Interest

Compound Name: DS-437

Cat. No.: B15587345 Get Quote

Essential Safety and Handling Guide for DS-437
Compound Identification: DS-437 CAS Number: 1674364-87-4 Synonyms: PRMT5/7 Inhibitor

This document provides crucial safety and logistical information for the handling, use, and

disposal of DS-437, a dual PRMT5/7 inhibitor. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling DS-437, it is imperative to use appropriate personal protective equipment to

prevent exposure. The required PPE is outlined in the table below.
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PPE Category Required Equipment
Specifications and
Rationale

Eye and Face Protection Safety goggles or a face shield

Goggles are required to

protect against splashes or

spills. A face shield offers

broader protection for the

entire face. Standard

eyeglasses are not a substitute

for proper safety eyewear.[1][2]

Hand Protection
Two pairs of chemotherapy-

grade, powder-free gloves

Double-gloving is required

when compounding,

administering, and disposing of

hazardous drugs.[3] The inner

glove should be worn under

the gown cuff and the outer

glove over the cuff.[3] Gloves

should be changed every 30-

60 minutes or immediately if

contaminated or damaged.[4]

Body Protection

Disposable, long-sleeved

gown with a solid front and

elastic or knit cuffs

Gowns should be made of a

low-permeability fabric to resist

permeation by hazardous

drugs.[3][5] They must close in

the back to provide a solid

front. Gowns should be

changed every 2-3 hours or

immediately if contaminated.[5]

Respiratory Protection N95 respirator or higher A respirator is necessary when

handling the powder form of

the compound, especially

outside of a containment hood,

to prevent inhalation of

airborne particles.[1][5]

Surgical masks do not provide
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adequate respiratory

protection.[1]

Foot Protection
Two pairs of skid-resistant

shoe covers

Shoe covers are required to

prevent the tracking of

contamination out of the

handling area.[2][5] The outer

pair should be removed before

exiting the immediate work

area.

Head and Hair Protection Bouffant cap

A bouffant cap should be worn

to cover all hair and ears to

prevent contamination.[2]

Operational Plan: Handling and Experimental
Workflow
The following diagram outlines the standard workflow for handling DS-437 from receipt to

disposal, emphasizing safety at each step.
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Caption: Standard workflow for handling DS-437.
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Disposal Plan
All materials contaminated with DS-437 are considered hazardous waste and must be

disposed of according to institutional and regulatory guidelines.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Unused/Expired DS-437

Dispose of as hazardous chemical waste.

Contact your institution's Environmental Health

and Safety (EHS) office for pickup and disposal.

[6]

Contaminated Labware (vials, pipette tips, etc.)

Place in a designated hazardous waste

container lined with a chemically resistant bag.

The container must be clearly labeled as

"Hazardous Waste" with the full chemical name

of DS-437.[6]

Contaminated PPE (gloves, gown, etc.)
Place all used PPE in a designated hazardous

waste container immediately after doffing.[5]

Liquid Waste (solutions containing DS-437)

Collect in a compatible, sealed, and clearly

labeled hazardous waste container. Do not mix

with other waste streams unless explicitly

permitted by your EHS office.

All hazardous waste must be transported by an approved vendor for incineration at a permitted

facility.[7][8]

Emergency Procedures
In the event of an emergency, follow these procedures and report the incident to your

supervisor and EHS office.

Emergency Response Workflow:
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Immediate Actions
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Eye Contact: Flush with water for 15 min Skin Contact: Wash with soap & water for 15 min Inhalation: Move to fresh air Ingestion: Do NOT induce vomiting
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Caption: Emergency response workflow for DS-437 exposure.

Specific First Aid Measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[9][10]

Skin Contact: Promptly wash the affected area with soap and water for at least 15 minutes.

Remove all contaminated clothing. If symptoms persist, seek medical attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[9]

In all cases of exposure, the Safety Data Sheet (SDS) for DS-437 should be provided to

emergency medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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